Cas no 134806-69-2 (Ethyl 2,2-difluoro-3-phenylpropionate)

• Product Name: Ethyl 2,2-difluoro-3-phenylpropionate
• CAS No: 134806-69-2
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 2167715
• Update Time: 2023-08-05

Ethyl 2,2-difluoro-3-phenylpropionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-difluoro-3-phenylpropionate
• XMKMYQLAOYTTMV-UHFFFAOYSA-N
• ethyl 2,2-difluoro-3-phenylpropanoate
• 2,2-Difluoro-3-phenylpropanoic acid ethyl ester

• Inchi： 1S/C11H12F2O2/c1-2-15-10(14)11(12,13)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： XMKMYQLAOYTTMV-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CC1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters